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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citronellyl propionate, identified by the CAS number 141-14-0, is an organic ester formed
from citronellol and propionic acid.[1] It is a colorless liquid with a characteristic fruity-floral
aroma, reminiscent of rose and citrus.[1] This compound is primarily utilized as a fragrance
ingredient in perfumes, cosmetics, and various consumer products. It also finds application as
a flavoring agent in the food industry. This guide provides a comprehensive overview of its
chemical and physical properties, toxicological data, and detailed protocols for its synthesis
and analysis.

Chemical and Physical Properties

Citronellyl propionate possesses a range of physicochemical properties that are critical for its
application and handling. These properties are summarized in the table below.
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Property Value Reference
CAS Number 141-14-0 [L1121[3141[5]
Molecular Formula C13H2402 [2][4]
Molecular Weight 212.33 g/mol [2]
IUPAC Name 3,7-dimethyloct-6-en-1-yl

propanoate
Appearance Colorless liquid [2]
Odor Floral, green, waxy, fruity, rose  [2]
Boiling Point 242 °C (lit.) [2]
Density 0.877 g/mL at 25 °C (lit.) [2]
Refractive Index n20/D 1.444 (lit.) [2]
Flash Point >230 °F [2]
Solubility Almost i.nsoluble in wate.r; 2]

soluble in alcohol and oils.
LogP 4.81 (2]

Toxicological Data

The safety of citronellyl propionate has been evaluated, and the available data indicate a low

order of acute toxicity. The following table summarizes key toxicological endpoints.

Test Route Result Reference
Acute Oral LD50 Oral > 5 g/kg [2]
Acute Dermal

Dermal > 5 g/kg [2]

LD50

Experimental Protocols
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Enzymatic Synthesis of Citronellyl Propionate via
Transesterification

This protocol describes the synthesis of citronellyl propionate using a lipase-catalyzed
transesterification reaction. This method is favored for its mild reaction conditions and high
selectivity.

Materials:

» Citronellol

 Vinyl propionate

o Immobilized Lipase B from Candida antarctica (Novozym® 435)
» n-heptane (solvent)

3 A Molecular Sieves

o Orbital shaker

e Conical flasks

Procedure:

o Prepare a reaction mixture in a conical flask containing citronellol and vinyl propionate in a
1:1 molar ratio. The concentration of citronellol should be 100 mM in n-heptane.

« Add 3 A molecular sieves (10 mg) to the mixture to remove any water, which can inhibit the
reaction.

e Add 5 U of immobilized lipase Novozym® 435 per mL of the reaction mixture.
o Place the flask in an orbital shaker set to 150 rpm and maintain the temperature at 70 °C.

o Monitor the reaction progress by taking samples at regular intervals and analyzing them
using gas chromatography (GC) to determine the conversion to citronellyl propionate.
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» Upon completion of the reaction, the enzyme can be recovered by filtration for potential
reuse. The product, citronellyl propionate, can be purified from the reaction mixture by
vacuum distillation.

Experimental Workflow for Enzymatic Synthesis
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Workflow for Enzymatic Synthesis of Citronellyl Propionate

Reaction Preparation

Prepare Reactants:
- Citronellol

- Vinyl Propionate
- n-heptane
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Add Immobilized Lipase
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l
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Caption: Enzymatic synthesis of Citronellyl Propionate workflow.
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Signaling Pathways and Biological Activity

Currently, there is a lack of specific research on the signaling pathways directly modulated by
citronellyl propionate. Its biological role is primarily understood in the context of its application
as a fragrance and flavoring agent, with a low toxicity profile.

However, the "propionate” moiety is a well-known short-chain fatty acid (SCFA). In biological
systems, SCFAs like propionate can act as signaling molecules, primarily through the activation
of G-protein coupled receptors such as Free Fatty Acid Receptor 2 (FFAR2) and FFAR3. These
receptors are involved in various physiological processes, including immune modulation and
metabolic regulation. It is important to note that the biological activity of free propionate may
not be directly applicable to citronellyl propionate, as the ester linkage significantly alters the
molecule's chemical properties and how it might interact with biological systems. Further
research is required to elucidate any specific signaling roles of citronellyl propionate.
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Caption: Potential signaling pathways of the propionate moiety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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